Cas no 1111110-98-5 (6-(3,5-dimethylphenyl)-1H-pyridin-2-one)

6-(3,5-dimethylphenyl)-1H-pyridin-2-one structure
1111110-98-5 structure
Product Name:6-(3,5-dimethylphenyl)-1H-pyridin-2-one
CAS No:1111110-98-5
MF:C13H13NO
MW:199.248423337936
MDL:MFCD11876181
CID:2606756
PubChem ID:53217562
Update Time:2025-04-21

6-(3,5-dimethylphenyl)-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-(3,5-dimethylphenyl)-1H-pyridin-2-one
    • 6-(3,5-Dimethylphenyl)pyridin-2(1H)-one
    • DTXSID70682594
    • 6-(3,5-DIMETHYLPHENYL)-2-HYDROXYPYRIDINE
    • 6-(3,5-Dimethylphenyl)-2-hydroxypyridine, 95%
    • 1111110-98-5
    • MFCD11876181
    • MDL: MFCD11876181
    • Inchi: 1S/C13H13NO/c1-9-6-10(2)8-11(7-9)12-4-3-5-13(15)14-12/h3-8H,1-2H3,(H,14,15)
    • InChI Key: LSTMZBNQRFGYDT-UHFFFAOYSA-N
    • SMILES: O=C1C=CC=C(C2C=C(C)C=C(C)C=2)N1

Computed Properties

  • Exact Mass: 199.099714038Da
  • Monoisotopic Mass: 199.099714038Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29.1Ų

6-(3,5-dimethylphenyl)-1H-pyridin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB317485-5 g
6-(3,5-Dimethylphenyl)-2-hydroxypyridine, 95%; .
1111110-98-5 95%
5 g
€1,159.00 2023-07-19
abcr
AB317485-5g
6-(3,5-Dimethylphenyl)-2-hydroxypyridine, 95%; .
1111110-98-5 95%
5g
€1159.00 2025-04-22
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